molecular formula C38H62F2O6Si B584162 11-O-Tetrahydropyranyl-15-O-tert-butyldimethylsilyl-lubiprostone Phenylmethyl Ester CAS No. 1346597-43-0

11-O-Tetrahydropyranyl-15-O-tert-butyldimethylsilyl-lubiprostone Phenylmethyl Ester

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CAS No.: 1346597-43-0
M. Wt: 680.99
InChI Key: DXVSMWCKXOCOJF-AKXUHWDJSA-N
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Description

“11-O-Tetrahydropyranyl-15-O-tert-butyldimethylsilyl-lubiprostone Phenylmethyl Ester” is a chemical compound with the molecular formula C38H62F2O6Si and a molecular weight of 680.98 . It is intended for research use only and is not intended for diagnostic or therapeutic use .

Safety and Hazards

This compound is intended for research use only and is not intended for diagnostic or therapeutic use . Always handle research chemicals with care and use appropriate safety measures.

Properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '11-O-Tetrahydropyranyl-15-O-tert-butyldimethylsilyl-lubiprostone Phenylmethyl Ester' involves the protection of the hydroxyl groups of lubiprostone, followed by esterification with phenylmethyl alcohol. The resulting intermediate is then protected with tetrahydropyranyl and tert-butyldimethylsilyl groups, followed by deprotection and esterification with phenylmethyl chloride.", "Starting Materials": [ "Lubiprostone", "Phenylmethyl alcohol", "Tetrahydropyranyl chloride", "Tert-butyldimethylsilyl chloride", "Pyridine", "Dimethylformamide", "Potassium carbonate", "Phenylmethyl chloride" ], "Reaction": [ "Step 1: Protection of hydroxyl groups of lubiprostone with tetrahydropyranyl and tert-butyldimethylsilyl groups using tetrahydropyranyl chloride and tert-butyldimethylsilyl chloride in the presence of pyridine and dimethylformamide.", "Step 2: Esterification of protected lubiprostone with phenylmethyl alcohol using N,N-dimethylformamide and potassium carbonate as a base.", "Step 3: Deprotection of tetrahydropyranyl and tert-butyldimethylsilyl groups using acetic acid and methanol.", "Step 4: Esterification of the resulting intermediate with phenylmethyl chloride using N,N-dimethylformamide and potassium carbonate as a base." ] }

CAS No.

1346597-43-0

Molecular Formula

C38H62F2O6Si

Molecular Weight

680.99

IUPAC Name

benzyl 7-[(1R,2R,3R)-2-[3-[tert-butyl(dimethyl)silyl]oxy-4,4-difluorooctyl]-3-(oxan-2-yloxy)-5-oxocyclopentyl]heptanoate

InChI

InChI=1S/C38H62F2O6Si/c1-7-8-25-38(39,40)34(46-47(5,6)37(2,3)4)24-23-31-30(32(41)27-33(31)45-36-22-16-17-26-43-36)20-14-9-10-15-21-35(42)44-28-29-18-12-11-13-19-29/h11-13,18-19,30-31,33-34,36H,7-10,14-17,20-28H2,1-6H3/t30-,31-,33-,34?,36?/m1/s1

InChI Key

DXVSMWCKXOCOJF-AKXUHWDJSA-N

SMILES

CCCCC(C(CCC1C(CC(=O)C1CCCCCCC(=O)OCC2=CC=CC=C2)OC3CCCCO3)O[Si](C)(C)C(C)(C)C)(F)F

Synonyms

(11α)-16,16-Difluoro-11-O-tetrahydropyranyl-15-O-tert-butyldimethylsilyl-9-oxoprostan Phenylmethyl Ester

Origin of Product

United States

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